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Compound of Interest

Compound Name: Benfluorex, (S)-

Cat. No.: B15187141

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate, essential safety and logistical information for the handling
and disposal of Benfluorex, (S)-, in a laboratory setting. The following procedural guidance is
designed to answer specific operational questions and ensure the safe management of this
compound.

Disclaimer: A specific Safety Data Sheet (SDS) for the (S)-enantiomer of Benfluorex was not
located. The following guidance is based on the available data for Benfluorex Hydrochloride
and general principles for handling potent pharmaceutical compounds. It is imperative to
consult your institution's Environmental Health and Safety (EHS) office for site-specific
protocols.

Quantitative Data
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Property Value Source
2-({1-[3-
Chemical Name (trifluoromethyl)phenyl]lpropan-  PubChem][1]

2-yl}amino)ethyl benzoate

CAS Number 23602-78-0 (Free base) LGC Standards|[2]
Molecular Formula C19H20F3NO:2 PubChem[1]
Molecular Weight 351.4 g/mol PubChem[1]
Physical State Solid Assumed

logP 4.26 DrugBank Online[3]
Water Solubility 0.00128 mg/mL DrugBank Online[3]
pKa (Strongest Basic) 9.14 DrugBank Online[3]

H301 (Toxic if swallowed),
H315 (Causes skin irritation),
GHS Hazard Statements H319 (Causes serious eye PubChem[4]
irritation), H370 (Causes
damage to organs)[4][5]

Operational Plan: Handling Benfluorex, (S)-
Given that Benfluorex is classified as a potent compound, all handling should be performed
with stringent safety measures to minimize exposure.

1. Engineering Controls:

¢ All manipulations of solid Benfluorex, (S)- (e.g., weighing, preparing solutions) must be
conducted in a certified chemical fume hood or a ventilated laminar flow enclosure to prevent
inhalation of dust particles.[6]

o For procedures with a high potential for aerosol generation, a glove box or isolator is
recommended.[7]
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o Ensure that the work area has negative air pressure relative to adjacent spaces to contain
any potential contamination.[8]

2. Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield must be worn at all times.

o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile) and inspect them for any
signs of damage before use. Change gloves frequently and immediately after any suspected
contact.

o Body Protection: A fully buttoned lab coat must be worn. For larger quantities or when there
is a risk of splashing, consider a disposable gown.

» Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors and particulates is required.

3. Handling Procedures:

o Preparation: Before handling, ensure all necessary equipment and safety materials (e.g.,
spill kit) are readily available.

e Weighing: Use a vented balance safety enclosure or conduct weighing within a chemical
fume hood.[6] Use anti-static weigh boats to prevent dispersal of the powder.

o Solution Preparation: Add the solid to the solvent slowly to avoid splashing. Keep the
container covered as much as possible during this process.

o General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling the compound, even if gloves were worn.

Disposal Plan: Benfluorex, (S)-

All Benfluorex, (S)- waste is considered hazardous and must be disposed of according to
institutional and local regulations.

1. Waste Segregation and Collection:
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Solid Waste:

o Collect all solid waste contaminated with Benfluorex, (S)- (e.g., used weigh boats,
contaminated gloves, paper towels) in a dedicated, clearly labeled hazardous waste
container.

o The container must be made of a compatible material, have a tight-fitting lid, and be kept
closed except when adding waste.[9][10]

Liquid Waste:

o Collect all liquid waste containing Benfluorex, (S)- in a separate, sealed, and clearly
labeled hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your EHS office.[11]
Sharps Waste:

o Any sharps (e.g., needles, Pasteur pipettes) contaminated with Benfluorex, (S)- must be
disposed of in a designated sharps container for hazardous chemical waste.

. Container Labeling:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:
"Benfluorex, (S)-".

Include the approximate concentration and quantity of the waste.
Indicate the date when waste was first added to the container.
. Storage of Waste:

Store hazardous waste containers in a designated satellite accumulation area within the
laboratory.[10]

Ensure secondary containment is used for liquid waste containers to prevent spills.[9]

. Final Disposal:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15187141?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b15187141?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b15187141?utm_src=pdf-body
https://www.benchchem.com/product/b15187141?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15187141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

e Do not dispose of Benfluorex, (S)- down the drain or in the regular trash.[9]
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Caption: Workflow for the safe handling and disposal of Benfluorex, (S)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Benfluorex | C19H20F3NO2 | CID 2318 - PubChem [pubchem.ncbi.nim.nih.gov]
o 2. Benfluorex hydrochloride | LGC Standards [Igcstandards.com]
e 3. go.drugbank.com [go.drugbank.com]

e 4. Benfluorex hydrochloride | C19H21CIF3NO2 | CID 198015 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. Igcstandards.com [Igcstandards.com]

e 6. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

e 7. agnopharma.com [agnopharma.com]

» 8. escopharma.com [escopharma.com]

e 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

e 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Benfluorex, (S)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15187141#personal-protective-equipment-for-
handling-benfluorex-s]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15187141?utm_src=pdf-body-img
https://www.benchchem.com/product/b15187141?utm_src=pdf-body
https://www.benchchem.com/product/b15187141?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Benfluorex
https://www.lgcstandards.com/AS/en/Benfluorex-hydrochloride/p/DRE-C10469000?queryID=585bb5310d05a954e848edebb4fe22fe
https://go.drugbank.com/salts/DBSALT001094
https://pubchem.ncbi.nlm.nih.gov/compound/198015
https://pubchem.ncbi.nlm.nih.gov/compound/198015
https://www.lgcstandards.com/medias/?context=bWFzdGVyfHJvb3R8MjE2NTgyfGFwcGxpY2F0aW9uL3BkZnxhRE0yTDJneU1pOHhNRGs0TXprek1UQXhPVEk1TkF8OWQ1OTNmOWMzZmEwMDYzZjAyZDlhODRmZGJiOWZhODUwZTAxNDI2NjkzMTc2NmJiNTc2NGE4ZTk1NzJlYTRlZQ
https://cdnmedia.eurofins.com/corporate-eurofins/media/18722414/eurofins-bpt-the-challenge-of-handling-highly-potent-api-and-adcs-in-analytical-chemistry-2022epr.pdf
https://agnopharma.com/technical-briefs/potent-compound-handling-operations/
https://www.escopharma.com/news/it-s-more-than-just-being-fragile-how-to-handle-potent-formulation
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b15187141#personal-protective-equipment-for-handling-benfluorex-s
https://www.benchchem.com/product/b15187141#personal-protective-equipment-for-handling-benfluorex-s
https://www.benchchem.com/product/b15187141#personal-protective-equipment-for-handling-benfluorex-s
https://www.benchchem.com/product/b15187141#personal-protective-equipment-for-handling-benfluorex-s
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15187141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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